![molecular formula C13H19NO3 B6164562 1-[(3aR,7aS)-octahydro-1H-isoindole-2-carbonyl]cyclopropane-1-carboxylic acid CAS No. 1997460-70-4](/img/no-structure.png)
1-[(3aR,7aS)-octahydro-1H-isoindole-2-carbonyl]cyclopropane-1-carboxylic acid
Overview
Description
1-(3aR,7aS)-Octahydro-1H-isoindole-2-carbonyl]cyclopropane-1-carboxylic acid, also known as OIC acid, is a cyclopropane derivative of isoindole-2-carboxylic acid. It is a naturally occurring compound found in a variety of plants, fungi, and bacteria. OIC acid has been studied for its potential applications in the fields of medicine, biochemistry, and pharmacology.
Scientific Research Applications
1-[(3aR,7aS)-octahydro-1H-isoindole-2-carbonyl]cyclopropane-1-carboxylic acid acid has been studied for its potential applications in the fields of medicine, biochemistry, and pharmacology. In medicine, 1-[(3aR,7aS)-octahydro-1H-isoindole-2-carbonyl]cyclopropane-1-carboxylic acid acid has been investigated for its potential use in the treatment of cancer. In biochemistry, 1-[(3aR,7aS)-octahydro-1H-isoindole-2-carbonyl]cyclopropane-1-carboxylic acid acid has been studied for its ability to inhibit the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters in the brain. In pharmacology, 1-[(3aR,7aS)-octahydro-1H-isoindole-2-carbonyl]cyclopropane-1-carboxylic acid acid has been investigated for its ability to modulate the activity of various receptors in the body, such as the serotonin and dopamine receptors.
Mechanism of Action
The exact mechanism of action of 1-[(3aR,7aS)-octahydro-1H-isoindole-2-carbonyl]cyclopropane-1-carboxylic acid acid is not yet fully understood. However, it is believed that 1-[(3aR,7aS)-octahydro-1H-isoindole-2-carbonyl]cyclopropane-1-carboxylic acid acid may act as an inhibitor of monoamine oxidase, which is involved in the metabolism of neurotransmitters in the brain. It is also believed that 1-[(3aR,7aS)-octahydro-1H-isoindole-2-carbonyl]cyclopropane-1-carboxylic acid acid may act as a modulator of various receptors in the body, such as the serotonin and dopamine receptors.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-[(3aR,7aS)-octahydro-1H-isoindole-2-carbonyl]cyclopropane-1-carboxylic acid acid are not yet fully understood. However, studies have shown that 1-[(3aR,7aS)-octahydro-1H-isoindole-2-carbonyl]cyclopropane-1-carboxylic acid acid has the potential to inhibit the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters in the brain. It has also been shown to modulate the activity of various receptors in the body, such as the serotonin and dopamine receptors.
Advantages and Limitations for Lab Experiments
The advantages of using 1-[(3aR,7aS)-octahydro-1H-isoindole-2-carbonyl]cyclopropane-1-carboxylic acid acid in laboratory experiments include its low cost, its availability, and its stability in solution. The main limitation of 1-[(3aR,7aS)-octahydro-1H-isoindole-2-carbonyl]cyclopropane-1-carboxylic acid acid is its low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
1-[(3aR,7aS)-octahydro-1H-isoindole-2-carbonyl]cyclopropane-1-carboxylic acid acid has potential applications in the fields of medicine, biochemistry, and pharmacology. Further research is needed to better understand its mechanism of action and its biochemical and physiological effects. Additionally, further research is needed to explore the potential therapeutic applications of 1-[(3aR,7aS)-octahydro-1H-isoindole-2-carbonyl]cyclopropane-1-carboxylic acid acid, such as its use in the treatment of cancer. Finally, further research is needed to develop more efficient and cost-effective methods for synthesizing 1-[(3aR,7aS)-octahydro-1H-isoindole-2-carbonyl]cyclopropane-1-carboxylic acid acid for use in laboratory experiments.
Synthesis Methods
1-[(3aR,7aS)-octahydro-1H-isoindole-2-carbonyl]cyclopropane-1-carboxylic acid acid can be synthesized through the reaction of isoindole-2-carboxaldehyde with ethyl propiolate in the presence of sodium hydrogen carbonate. The reaction is carried out in an aqueous solution of dimethyl sulfoxide at room temperature. The reaction yields a mixture of the desired 1-[(3aR,7aS)-octahydro-1H-isoindole-2-carbonyl]cyclopropane-1-carboxylic acid acid and its isomer, 1-(3aS,7aR)-octahydro-1H-isoindole-2-carbonyl]cyclopropane-1-carboxylic acid. The mixture can then be separated by column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(3aR,7aS)-octahydro-1H-isoindole-2-carbonyl]cyclopropane-1-carboxylic acid involves the conversion of commercially available starting materials into the desired product through a series of chemical reactions.", "Starting Materials": [ "Cyclopropane-1-carboxylic acid", "3a,4,7,7a-tetrahydro-1H-isoindole-2-carboxylic acid", "Ethyl chloroformate", "Sodium hydroxide", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water", "Organic solvents (e.g. dichloromethane, diethyl ether, ethanol)" ], "Reaction": [ "Step 1: Conversion of cyclopropane-1-carboxylic acid to its ethyl ester using ethyl chloroformate and sodium hydroxide in an organic solvent.", "Step 2: Reduction of the ester to the corresponding alcohol using sodium borohydride or lithium aluminum hydride in an organic solvent.", "Step 3: Protection of the alcohol as a tert-butyl ether using tert-butyl chloride and a base such as sodium bicarbonate in an organic solvent.", "Step 4: Conversion of the isoindole-2-carboxylic acid to its acid chloride using thionyl chloride or oxalyl chloride in an organic solvent.", "Step 5: Coupling of the acid chloride with the protected alcohol using a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC) in an organic solvent.", "Step 6: Removal of the tert-butyl protecting group using hydrochloric acid in an organic solvent.", "Step 7: Hydrolysis of the resulting ester using sodium hydroxide in water to yield the desired product, 1-[(3aR,7aS)-octahydro-1H-isoindole-2-carbonyl]cyclopropane-1-carboxylic acid.", "Step 8: Purification of the product by recrystallization or chromatography." ] } | |
CAS RN |
1997460-70-4 |
Product Name |
1-[(3aR,7aS)-octahydro-1H-isoindole-2-carbonyl]cyclopropane-1-carboxylic acid |
Molecular Formula |
C13H19NO3 |
Molecular Weight |
237.3 |
Purity |
95 |
Origin of Product |
United States |
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